Cas no 219539-29-4 (1-2-(4-Chlorophenyl)-6H-1,3-thiazin-5-ylethan-1-one)
1-2-(4-Chlorophenyl)-6H-1,3-thiazin-5-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[2-(4-chlorophenyl)-6H-1,3-thiazin-5-yl]-
- 1-[2-(4-Chlorophenyl)-6H-1,3-thiazin-5-yl]ethanone
- 1-[2-(4-Chlorophenyl)-6H-1,3-thiazin-5-yl]ethan-1-one
- AC1ME1JZ
- BTB05406
- CTK4E8031
- HMS545K13
- Maybridge1_001465
- MolPort-000-141-673
- 1-(2-(4-Chlorophenyl)-6H-1,3-thiazin-5-yl)ethanone
- DTXSID30384047
- 1-[2-(4-chlorophenyl)-6h-1,3-thiazin-5-yl]ethan-1-one, AldrichCPR
- CCG-54725
- W-206691
- 1-[2-(4-chlorophenyl)-6H-1, 3-thiazin-5-yl]ethanone
- MS-22220
- SR-01000643804-1
- 219539-29-4
- 1-2-(4-Chlorophenyl)-6H-1,3-thiazin-5-ylethan-1-one
-
- Inchi: 1S/C12H10ClNOS/c1-8(15)10-6-14-12(16-7-10)9-2-4-11(13)5-3-9/h2-6H,7H2,1H3
- InChI Key: NEKOTKLWPGNIOI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NC=C(C(C)=O)CS1
Computed Properties
- Exact Mass: 251.0173
- Monoisotopic Mass: 251.0171628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 54.7Ų
Experimental Properties
- PSA: 29.43
1-2-(4-Chlorophenyl)-6H-1,3-thiazin-5-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C613683-500mg |
1-[2-(4-Chlorophenyl)-6H-1,3-thiazin-5-yl]ethan-1-one |
219539-29-4 | 500mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C613683-1g |
1-[2-(4-Chlorophenyl)-6H-1,3-thiazin-5-yl]ethan-1-one |
219539-29-4 | 1g |
$ 65.00 | 2022-06-06 | ||
| TRC | C613683-5g |
1-[2-(4-Chlorophenyl)-6H-1,3-thiazin-5-yl]ethan-1-one |
219539-29-4 | 5g |
$ 115.00 | 2022-06-06 | ||
| abcr | AB223990-50 g |
1-[2-(4-Chlorophenyl)-6H-1,3-thiazin-5-yl]ethan-1-one; 95% |
219539-29-4 | 50g |
€263.20 | 2022-03-04 |
1-2-(4-Chlorophenyl)-6H-1,3-thiazin-5-ylethan-1-one Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1-2-(4-Chlorophenyl)-6H-1,3-thiazin-5-ylethan-1-one
Introduction to 1-2-(4-Chlorophenyl)-6H-1,3-thiazin-5-ylethan-1-one (CAS No: 219539-29-4)
1-2-(4-Chlorophenyl)-6H-1,3-thiazin-5-ylethan-1-one is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The compound belongs to the thiazine class of heterocycles, which are known for their broad spectrum of biological interactions. The presence of a chlorophenyl substituent and a thiazinone core enhances its pharmacological relevance, making it a promising candidate for further investigation in drug discovery and development.
The chemical structure of 1-2-(4-Chlorophenyl)-6H-1,3-thiazin-5-ylethan-1-one (CAS No: 219539-29-4) consists of a fused thiazine ring system connected to an acetylcholinesterase (AChE) inhibitor moiety. This structural motif is particularly interesting because it combines the properties of both the thiazine scaffold and the acetylcholinesterase-inhibiting activity. Such compounds have been extensively studied for their potential in treating neurodegenerative disorders, particularly Alzheimer's disease and other cognitive impairments.
Recent advancements in medicinal chemistry have highlighted the importance of thiazine derivatives in developing novel therapeutic agents. The thiazinone core in 1-2-(4-Chlorophenyl)-6H-1,3-thiazin-5-ylethan-1-one is known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The chlorophenyl substituent further modulates these activities by influencing the electronic and steric properties of the molecule. This dual functionality makes the compound a versatile scaffold for designing drugs with enhanced efficacy and reduced side effects.
In the context of drug discovery, 1-2-(4-Chlorophenyl)-6H-1,3-thiazin-5-ylethan-1-one has been investigated for its potential role as an acetylcholinesterase inhibitor. Acetylcholinesterase is an enzyme critical for regulating acetylcholine levels in the brain, and its inhibition has been shown to improve cognitive function in patients with Alzheimer's disease. The structural features of this compound, particularly the presence of an acetylcholinesterase-inhibiting moiety, make it a valuable candidate for further pharmacological studies.
Moreover, the synthesis of 1-2-(4-Chlorophenyl)-6H-1,3-thiazin-5-ylethan-1-one involves sophisticated organic transformations that highlight the expertise required in medicinal chemistry. The synthesis typically involves condensation reactions between appropriate precursors followed by functional group modifications to introduce the desired substituents. These synthetic pathways not only showcase the versatility of thiazine derivatives but also provide insights into optimizing reaction conditions for higher yields and purity.
Recent studies have also explored the computational modeling of 1-2-(4-Chlorophenyl)-6H-1,3-thiazin-5-ylethan-1-one to understand its binding interactions with biological targets. Molecular docking simulations have revealed that this compound can effectively bind to acetylcholinesterase active sites, suggesting its potential as a lead compound for drug development. These computational approaches are increasingly being used in conjunction with experimental studies to accelerate the discovery process.
The pharmacokinetic properties of 1-2-(4-Chlorophenyl)-6H-1,3-thiazin-5-ylethan-1-one are also under investigation to assess its bioavailability and metabolic stability. Understanding these properties is crucial for translating preclinical findings into clinical applications. Studies have shown that modifications to the molecular structure can significantly impact pharmacokinetic profiles, making it essential to optimize both efficacy and safety.
In conclusion, 1-(2-(4-Chlorophenyl)-6H-thiazin[3,2-a]pyrimidin]-5(4H)-one (CAS No: 219539299) is a structurally complex yet promising compound with significant potential in pharmaceutical applications. Its unique combination of biological activities and synthetic accessibility makes it an attractive candidate for further research. As our understanding of heterocyclic chemistry continues to evolve, this compound will undoubtedly play a crucial role in shaping future therapeutic strategies.
219539-29-4 (1-2-(4-Chlorophenyl)-6H-1,3-thiazin-5-ylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)